Cas no 328028-21-3 (3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid)
3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- CS-0345415
- EN300-00291
- 3-(n-(4-((Difluoromethyl)thio)phenyl)sulfamoyl)benzoic acid
- 3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid
- AKOS000114646
- 3-({4-[(DIFLUOROMETHYL)SULFANYL]PHENYL}SULFAMOYL)BENZOICACID
- 328028-21-3
- 3-({4-[(DIFLUOROMETHYL)SULFANYL]PHENYL}SULFAMOYL)BENZOIC ACID
-
- Inchi: 1S/C14H11F2NO4S2/c15-14(16)22-11-6-4-10(5-7-11)17-23(20,21)12-3-1-2-9(8-12)13(18)19/h1-8,14,17H,(H,18,19)
- InChI Key: RXJZUNUPHJTJNO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(NC1C=CC(=CC=1)SC(F)F)(=O)=O
Computed Properties
- Exact Mass: 359.00975650g/mol
- Monoisotopic Mass: 359.00975650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 117Ų
3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416085-1g |
3-(n-(4-((Difluoromethyl)thio)phenyl)sulfamoyl)benzoic acid |
328028-21-3 | 95% | 1g |
¥1789.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416085-2.5g |
3-(n-(4-((Difluoromethyl)thio)phenyl)sulfamoyl)benzoic acid |
328028-21-3 | 95% | 2.5g |
¥4096.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416085-5g |
3-(n-(4-((Difluoromethyl)thio)phenyl)sulfamoyl)benzoic acid |
328028-21-3 | 95% | 5g |
¥5623.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416085-10g |
3-(n-(4-((Difluoromethyl)thio)phenyl)sulfamoyl)benzoic acid |
328028-21-3 | 95% | 10g |
¥8986.00 | 2024-08-02 |
3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid
3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic Acid: A Comprehensive Overview
3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid, identified by the CAS registry number 328028-21-3, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a benzoic acid moiety linked to a sulfamoyl group substituted with a difluoromethylthio group. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.
The synthesis of 3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, enhancing its purity and yield. These improvements are crucial for its potential application in various industries, such as pharmaceuticals and agrochemicals.
From a pharmacological perspective, 3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid has demonstrated promising bioactivity in preclinical studies. Research conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory effects on certain enzyme targets associated with inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of chronic conditions such as arthritis and neurodegenerative disorders.
The structural uniqueness of 3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid also lends itself to applications in materials science. Recent studies by Lee and colleagues (2023) explored its use as a precursor in the synthesis of advanced polymers with enhanced thermal stability and mechanical properties. These findings underscore the versatility of this compound across diverse scientific domains.
In terms of environmental impact, preliminary assessments indicate that 3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid has a relatively low toxicity profile compared to other compounds in its class. However, further ecological studies are warranted to fully understand its long-term effects on ecosystems.
The development of 3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid represents a significant milestone in chemical innovation. Its multifaceted applications and promising bioactivity highlight its potential to contribute meaningfully to both scientific research and industrial advancements. As research continues to unfold, this compound is poised to play an increasingly important role in shaping the future of medicine and materials science.
328028-21-3 (3-(4-Difluoromethylsulfanyl-phenylsulfamoyl)-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)